Cas no 94316-41-3 (U-Dibenzothiophene)
U-Dibenzothiophene structure
Product Name:U-Dibenzothiophene
CAS No:94316-41-3
MF:Ce3H2IN9O33
MW:1203.30884504318
CID:1000845
PubChem ID:11982942
Update Time:2024-10-25
U-Dibenzothiophene Chemical and Physical Properties
Names and Identifiers
-
- TRIS[TRINITRATOCERIUM(IV)] PARAPERIODATE
- cerium(4+),dihydroxy-trioxido-oxo-λ<sup>7</sup>-iodane,nonanitrate
- U - Dibenzothiophene
- U-Dibenzothiophene
- 94316-41-3
- cerium(4+);dihydroxy-trioxido-oxo-lambda7-iodane;nonanitrate
- DTXSID60475139
-
- Inchi: 1S/3Ce.H2IO6.9NO3/c;;;2-1(3,4,5,6)7;9*2-1(3)4/h;;;2-3H;;;;;;;;;/q3*+4;-3;9*-1
- InChI Key: RCOMOHOCYDRWBN-UHFFFAOYSA-N
- SMILES: [Ce+4].[Ce+4].[Ce+4].[I+]([O-])([O-])([O-])([O-])(O)O.[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-]
Computed Properties
- Exact Mass: 1202.49632g/mol
- Monoisotopic Mass: 1202.49632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 33
- Heavy Atom Count: 46
- Rotatable Bond Count: 0
- Complexity: 141
- Covalently-Bonded Unit Count: 13
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 693
Experimental Properties
- Color/Form: Not determined
- Melting Point: 90 °C(lit.)
U-Dibenzothiophene Security Information
- Hazardous Material transportation number:UN 1479 5.1/PG 2
- WGK Germany:3
- Hazard Category Code: 8-20/22-36/37/38
- Safety Instruction: 17-26-36
-
Hazardous Material Identification:
U-Dibenzothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-224325-5g |
Tris[trinitratocerium(IV)] paraperiodate, |
94316-41-3 | 5g |
¥496.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224325-5 g |
Tris[trinitratocerium(IV)] paraperiodate, |
94316-41-3 | 5g |
¥496.00 | 2023-07-10 |
U-Dibenzothiophene Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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